N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzofuran-2-carboxamide

• IUPAC Name: N-[3-(6-oxopyridazin-1-yl)propyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H15N3O3/c20-15-7-3-9-18-19(15)10-4-8-17-16(21)14-11-12-5-1-2-6-13(12)22-14/h1-3,5-7,9,11H,4,8,10H2,(H,17,21)
• InChI Key: GHUGODGHMBZQHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCCCN3C(=O)C=CC=N3
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzofuran-2-carboxamide, also known as OPBC, is a synthetic compound that has garnered attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

Cholinesterase Inhibitory Activity

Research on benzofuran-2-carboxamide derivatives, including compounds structurally related to N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzofuran-2-carboxamide, has demonstrated their potential as cholinesterase inhibitors. These compounds have been synthesized and tested, revealing that some have potent inhibitory effects on butyrylcholinesterase, with implications for conditions like Alzheimer's disease. Additionally, certain derivatives have shown inhibitory effects on Aβ self-aggregation, relevant to neurodegenerative disorders (Abedinifar et al., 2018).

Antiproliferative Effects on Tumor Cell Lines

The synthesis and biological evaluation of benzofuran-2-carboxamides have identified compounds with selective antiproliferative effects on certain tumor cell lines. Specific derivatives, such as those substituted with imidazolynyl, have exhibited potency against cell lines like SK-BR-3 and SW620. These findings are significant for cancer research, exploring new avenues for treatment (Hranjec et al., 2013).

Antioxidant Studies

Novel N-substituted benzyl/phenyl derivatives of benzofuran-2-carboxamides have been synthesized and evaluated for their antioxidant activities. These studies are important as antioxidants play a role in preventing oxidative stress-related diseases. Some synthesized compounds showed moderate to significant radical scavenging activity, highlighting their potential therapeutic applications (Ahmad et al., 2012).

Anti-Inflammatory and Analgesic Properties

Research into benzofuran-2-carboxamide derivatives has also uncovered their anti-inflammatory, analgesic, and antipyretic properties. This research is crucial for developing new treatments for inflammatory and pain-related conditions. Some derivatives have shown significant activity in these areas, offering insights for drug development (Boukharsa et al., 2018).